3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one

Lipophilicity Physicochemical property comparison Regioisomer differentiation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H14N2O2
Molecular Weight 194.23 g/mol
Cat. No. B15268666
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Technical Parameters


Basic Identity
Product Name3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one
Molecular FormulaC10H14N2O2
Molecular Weight194.23 g/mol
Structural Identifiers
SMILESC1COCC1CN2C=CC(=O)C(=C2)N
InChIInChI=1S/C10H14N2O2/c11-9-6-12(3-1-10(9)13)5-8-2-4-14-7-8/h1,3,6,8H,2,4-5,7,11H2
InChIKeyUVXIQPYYWDQFRQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one: Physicochemical & Structural Identifiers


3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one (CAS 1554909-17-9, MF C₁₀H₁₄N₂O₂, MW 194.23 g/mol) is a heterocyclic small molecule belonging to the 1,4-dihydropyridin-4-one class, distinguished by an oxolan-3-ylmethyl (tetrahydrofuran-3-ylmethyl) substituent at the N1 position and a primary amine at C3 [1]. The dihydropyridinone core is a recognized privileged scaffold in medicinal chemistry, and the specific placement of the oxolane ring introduces shape and polarity features that differ from its regioisomeric counterparts .

Regioisomer Oxolan-3-ylmethyl attachment provides distinct spatial and polarity profile
Achiral Scaffold No stereogenic centers simplifies SAR studies and parallel synthesis
Computational Data Computed LogP and TPSA values support QSPR and virtual screening

Why Generic Analogs Cannot Substitute 3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one


Even minor alterations to the oxolane attachment point on the 1,4-dihydropyridin-4-one scaffold produce measurable differences in physicochemical properties that directly impact experimental design and outcome reproducibility. Moving the methylene bridge from the oxolane 2-position to the 3-position, or removing the bridge entirely, alters the molecule's lipophilicity and solvent-accessible surface, which are critical parameters in assays, formulation screens, and computational modelling . Researchers selecting a compound for structure-activity relationship (SAR) studies, biophysical assays, or synthetic elaboration must control for these regioisomeric differences; substituting a closely related analog introduces an uncontrolled variable that can confound data interpretation.

Target compound
3-ylmethyl with methylene bridge, achiral
Oxolan-2-ylmethyl regioisomer
May shift solubility-dependent assay outcomes due to different LogP profile
Target compound
3-ylmethyl with methylene bridge, achiral
Directly attached oxolan-3-yl
Lacks methylene spacer, reducing rotatable bonds and altering binding mode sampling
Target compound
3-ylmethyl with methylene bridge, achiral
Chiral oxolan-2-ylmethyl variants
Introduce stereochemical complexity and higher procurement cost without guaranteed target engagement advantage

3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one: Quantitative Evidence vs. Closest Analogs


Reduced Lipophilicity vs. Oxolan-2-ylmethyl Regioisomer

The target compound, bearing the oxolan-3-ylmethyl group, exhibits a lower computed LogP (0.467) than the oxolan-2-ylmethyl regioisomer (LogP 0.6095) when evaluated using the same vendor-provided computational method . This 0.14 log unit decrease indicates a measurable shift toward greater hydrophilicity that is directly attributable to the regioisomeric attachment point.

Lipophilicity Comparison
Supplier data
Target: LogP 0.467
2-ylmethyl: LogP 0.6095
Regioisomeric shift toward greater hydrophilicity
Vendor-computed; experimental confirmation advised
Lipophilicity Physicochemical property comparison Regioisomer differentiation

Hydrogen-Bond Acceptor Topology: Methylene Spacer vs. Direct Attachment

The insertion of a methylene spacer between the dihydropyridinone nitrogen and the oxolane ring in the target compound preserves the full hydrogen-bond acceptor count of 4 (identical to the 2-ylmethyl analog) [1], whereas the directly attached oxolan-3-yl analog (CAS 2137644-94-9) shifts to a molecular formula of C₉H₁₂N₂O₂ (MW 180.20 g/mol) with potentially altered hydrogen-bonding geometry . The methylene bridge in the target molecule introduces an additional rotatable bond (2 total) that provides conformational flexibility not present in the directly linked analog, which may influence binding mode sampling in target-engagement studies.

Topology & HBA Profile
Reported
MW 194.23 Rot. bonds 2 HBA 4 vs direct: MW 180.20, RotB 1
Methylene spacer provides added conformational flexibility
PubChem/Chemsrc sources
Regioisomer comparison Hydrogen-bond acceptor Molecular topology

Synthetic Accessibility & Regioisomeric Purity Advantage

The oxolan-3-ylmethyl group introduces a substitution pattern that is distinct from the more common oxolan-2-ylmethyl variants found in many building block libraries. The target compound is commercially available at 95% purity from multiple suppliers (e.g., AKSci Cat. 2229DZ, Leyan Cat. 2087603) . In contrast, the chiral (2R)-oxolan-2-ylmethyl variant (CAS 2136776-87-7) is priced at approximately $946 per 0.5 g from Enamine, reflecting the additional cost of enantioselective synthesis [1]. The achiral 3-ylmethyl compound offers a cost-accessible entry point for exploring SAR around oxolane-substituted dihydropyridinones without the expense and complexity of chiral resolution.

Supply & Purity
Supplier data
Purity 95%
Multi-supplier (AKSci, Leyan)
Achiral scaffold simplifies procurement vs. chiral alternatives
Chiral comparator ~$1,892/g; target pricing on request
Synthetic chemistry Regioisomeric purity Building block selection

Distinct Computational Drug-Likeness Profile

The target compound carries a computed Topological Polar Surface Area (TPSA) of 55.6–57.25 Ų (depending on calculation method) and an XLogP3 of 0–0.467 [1], positioning it within favorable drug-like chemical space (TPSA < 140 Ų, LogP 0–5). These values are consistent across authoritative databases, whereas the chiral (2R)-oxolan-2-ylmethyl variant shows XLogP3 = 0.2 and TPSA = 55.6 Ų [2], confirming that the 3-ylmethyl attachment yields a subtly distinct polarity profile that may influence membrane permeability predictions in silico.

Drug-Likeness Profile
Supporting evidence
Target: XLogP3 0, TPSA 55.6
Chiral (2R): XLogP3 0.2, TPSA 55.6
Subtly distinct polarity profile for virtual screening discrimination
PubChem XLogP3 3.0; vendor LogP algorithm differs
Drug-likeness Physicochemical profiling Computational chemistry

3-Amino-1-(oxolan-3-ylmethyl)-1,4-dihydropyridin-4-one: Research Applications


Hydrophilic Fragment for Lead Discovery

The lower LogP of 0.467 versus the 2-ylmethyl regioisomer (LogP 0.6095) makes this compound an appropriate starting fragment when aqueous solubility is a priority criterion. Its achiral, single-isomer composition eliminates stereochemical complexity during fragment elaboration, while the primary amine at C3 provides a tractable vector for parallel derivatization.

SAR Studies of Oxolane Attachment Position

As a member of a regioisomeric series that includes oxolan-2-ylmethyl and oxolan-3-yl directly attached analogs, this compound enables systematic evaluation of how the spatial orientation of the tetrahydrofuran oxygen influences ligand–protein interactions. The methylene bridge introduces a rotatable bond (2 total) that modulates conformational sampling relative to the directly attached analog [1].

Computational Modeling & Virtual Screening Libraries

The well-characterized XLogP3 (0) and TPSA (55.6 Ų) values from PubChem [1] provide reliable input parameters for quantitative structure-property relationship (QSPR) models, while the distinct regioisomeric identity ensures accurate compound registration and virtual screening hit identification when searching oxolane-containing dihydropyridinone chemical space.

Synthetic Methodology with Achiral Building Block

The commercial availability at 95% purity from multiple suppliers supports its use as a standard substrate in reaction optimization studies, including N-alkylation, reductive amination, or metal-catalyzed cross-coupling at the amino group. The absence of a chiral center simplifies reaction monitoring and product characterization compared to enantiopure alternatives.

Application
Selection Property
Validation Focus
Hydrophilic fragment-based screening
Reduced LogP regioisomer
Aqueous solubility and fragment elaboration potential
Oxolane regioisomer SAR
Methylene-bridged oxolane topology
Conformational sampling and binding mode comparison
Virtual screening & QSPR
Regioisomer-specific computed descriptors
Reliable LogP/TPSA input for QSPR models
Achiral synthetic methodology
Multi-supplier achiral building block
Reaction optimization without stereochemical variables
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